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Compound of Interest

Compound Name:
4-Methoxyphenylmagnesium

bromide

Cat. No.: B077948 Get Quote

A Comprehensive Technical Guide to 4-
Methoxyphenylmagnesium Bromide
For researchers, scientists, and professionals in drug development, 4-
Methoxyphenylmagnesium bromide is a crucial Grignard reagent. This guide provides an in-

depth overview of its chemical identity, properties, synthesis, and applications, with a focus on

its role in the synthesis of complex organic molecules.

Core Chemical Identity
CAS Number: 13139-86-1[1][2]

Molecular Structure: 4-Methoxyphenylmagnesium bromide is an organomagnesium

compound with the empirical formula C₇H₇BrMgO.[2] The structure consists of a magnesium

atom inserted into the carbon-bromine bond of 4-bromoanisole.

Linear Formula: CH₃OC₆H₄MgBr[1]

SMILES: COc1ccc([Mg]Br)cc1[1][2]

InChI Key: JKXAZEXIOPFJSC-UHFFFAOYSA-M[1][2]
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Physicochemical Properties
The quantitative data for 4-Methoxyphenylmagnesium bromide are summarized in the table

below. These properties are critical for its handling, storage, and application in chemical

synthesis.

Property Value Source(s)

Molecular Weight 211.34 g/mol [1][3]

Appearance
Pale brown to dark brown,

slightly hazy liquid
[2]

Typical Concentration
0.5 M or 1.0 M in

Tetrahydrofuran (THF)
[1]

Density (of 0.5M soln) 0.955 g/mL at 25 °C [1]

Boiling Point (of soln) 65-67 °C [1]

Flash Point (of soln) -20 °C [1]

Synthesis of 4-Methoxyphenylmagnesium Bromide
The synthesis of 4-Methoxyphenylmagnesium bromide is a classic example of a Grignard

reaction, where an organohalide reacts with magnesium metal in an ethereal solvent.
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Synthesis of 4-Methoxyphenylmagnesium bromide

4-Bromoanisole
(CH₃OC₆H₄Br)

4-Methoxyphenylmagnesium bromide
(CH₃OC₆H₄MgBr)

+ Mg

Magnesium
(Mg)

Anhydrous THF in
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Caption: Synthesis of 4-Methoxyphenylmagnesium bromide.

Experimental Protocol for Synthesis
The following is a detailed protocol for the laboratory-scale synthesis of 4-
Methoxyphenylmagnesium bromide.

Materials:

Magnesium turnings

4-Bromoanisole

Anhydrous tetrahydrofuran (THF)

Iodine crystal (optional, as an initiator)

Round-bottom flask, condenser, and dropping funnel (all oven-dried)

Inert atmosphere (Nitrogen or Argon)
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Procedure:

Apparatus Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a

reflux condenser, a dropping funnel, and a nitrogen or argon inlet. Ensure all glassware is

completely dry to prevent the quenching of the Grignard reagent.

Magnesium Activation: Place magnesium turnings (approximately 1.1 to 1.2 molar

equivalents) into the flask. If the reaction is difficult to initiate, a small crystal of iodine can be

added to activate the magnesium surface.

Reaction Initiation: Add a small portion of a solution of 4-bromoanisole (1.0 equivalent) in

anhydrous THF to the magnesium turnings. The reaction is typically initiated by gentle

warming. The disappearance of the iodine color (if used) and the formation of a cloudy

solution are indicators of reaction initiation.

Controlled Addition: Once the reaction has started, add the remaining solution of 4-

bromoanisole in anhydrous THF dropwise from the dropping funnel at a rate that maintains a

gentle reflux. The reaction is exothermic, and an ice bath should be kept nearby to control

the reaction rate if it becomes too vigorous.

Completion and Use: After the addition is complete, the reaction mixture is typically stirred at

room temperature or gentle reflux for an additional 30 to 60 minutes to ensure all the

magnesium has reacted. The resulting grayish-brown solution of 4-
Methoxyphenylmagnesium bromide is then used directly in subsequent reactions.

Applications in Drug Development and Organic
Synthesis
4-Methoxyphenylmagnesium bromide is a versatile nucleophilic reagent used to form

carbon-carbon bonds. Its applications are particularly relevant in the synthesis of

pharmaceutical intermediates and complex organic molecules.

Synthesis of Tubulin Polymerization Inhibitors: It has been used in the synthesis of 2-Amino-

3,4,5-trimethoxybenzophenone, a compound that acts as a tubulin polymerization inhibitor.

[1][4]
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Total Synthesis: This Grignard reagent is a key component in the total synthesis of natural

products such as (−)-centrolobine.[1]

Cross-Coupling Reactions: It participates in nickel-catalyzed cross-coupling reactions with

fluoroazines and fluorodiazines, which are important scaffolds in medicinal chemistry.[5]

Conjugate Addition: 4-Methoxyphenylmagnesium bromide can act as a nucleophile in

conjugate addition reactions to α,β-unsaturated aldehydes and ketones, a fundamental

transformation in organic synthesis.[6]

Experimental Workflow: Grignard Reaction with an
Aldehyde
The following diagram illustrates a typical experimental workflow for the reaction of 4-
Methoxyphenylmagnesium bromide with an aldehyde to form a secondary alcohol.
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Workflow for a Grignard Reaction with an Aldehyde

Start
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Caption: A typical workflow for a Grignard reaction.
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Safety and Handling
4-Methoxyphenylmagnesium bromide is a highly reactive and hazardous substance that

requires careful handling.

Flammability: It is a highly flammable liquid and vapor.[7] Keep away from heat, sparks, open

flames, and hot surfaces.

Reactivity with Water: It reacts violently with water.[7] All reactions must be carried out under

strictly anhydrous conditions.

Corrosivity: It causes severe skin burns and eye damage.[7] Appropriate personal protective

equipment (gloves, goggles, lab coat) must be worn.

Air and Light Sensitivity: The reagent is sensitive to air and light and may form explosive

peroxides.[8] It should be stored under an inert atmosphere and protected from light.

This technical guide provides a foundational understanding of 4-Methoxyphenylmagnesium
bromide for professionals in research and drug development. Adherence to proper

experimental protocols and safety precautions is paramount when working with this versatile

and reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.ottokemi.com/specsheet/4methoxyphenylmagnesium-bromide-solution-05-m-in-thf-m-2272.aspx
https://www.ottokemi.com/specsheet/4methoxyphenylmagnesium-bromide-solution-05-m-in-thf-m-2272.aspx
https://pubmed.ncbi.nlm.nih.gov/12467419/
https://pubmed.ncbi.nlm.nih.gov/12467419/
https://fiveable.me/key-terms/organic-chem/4-methoxyphenylmagnesium-bromide
https://www.fishersci.com/shop/products/4-methoxyphenylmagnesium-bromide-1m-solution-thf-acroseal-thermo-scientific/AC377421000
https://www.fishersci.com/shop/products/4-methoxyphenylmagnesium-bromide-1m-solution-thf-acroseal-thermo-scientific/AC377421000
https://www.fishersci.com/store/msds?partNumber=AC377421000&productDescription=4-METHOXYPHENYLMAGNESIUM+BROMI&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b077948#4-methoxyphenylmagnesium-bromide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b077948#4-methoxyphenylmagnesium-bromide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b077948#4-methoxyphenylmagnesium-bromide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b077948#4-methoxyphenylmagnesium-bromide-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077948?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

